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Compound of Interest

Compound Name: 2-Acetoxyhexanedioic acid

Cat. No.: B15336183

In-depth Technical Guide: 2-Acetoxyhexanedioic
Acid

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Overview of 2-Acetoxyhexanedioic Acid: Current Knowledge and
Data

This technical guide addresses the physical and chemical properties of 2-acetoxyhexanedioic
acid. Following a comprehensive search of available scientific literature and chemical
databases, it has been determined that 2-acetoxyhexanedioic acid is not a well-documented
or characterized compound.

Our extensive investigation into publicly accessible chemical and scientific databases has
yielded no specific experimental or theoretical data regarding the synthesis, physical properties
(e.g., melting point, boiling point, solubility), or chemical properties (e.g., pKa, reactivity) of 2-
acetoxyhexanedioic acid.

Consequently, we are unable to provide the requested quantitative data tables, detailed
experimental protocols, or signaling pathway diagrams for this specific molecule. The absence
of information suggests that 2-acetoxyhexanedioic acid may be a novel compound that has
not yet been synthesized or characterized.
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For the benefit of researchers interested in this or structurally related molecules, we provide the
following information on the parent compound, hexanedioic acid (commonly known as adipic
acid), and general synthetic considerations for acetoxy-substituted carboxylic acids.

Parent Compound: Hexanedioic Acid (Adipic Acid)

Hexanedioic acid is a dicarboxylic acid with the chemical formula (CH2)4(COOH)z2. It is a crucial
industrial chemical, primarily used in the production of nylon. Its physical and chemical
properties are well-established.

Table 1: Physicochemical Properties of Hexanedioic Acid

Property Value

Molecular Formula CéH1004

Molar Mass 146.14 g/mol

Melting Point 152.1°C

Boiling Point 337.5°C

Water Solubility 1.4 g/100 mL at 20 °C
pKax 4.43

pKaz 541

General Synthetic Strategies for a-Acetoxy
Carboxylic Acids

While a specific protocol for 2-acetoxyhexanedioic acid is not available, a general approach
for the synthesis of a-acetoxy carboxylic acids can be conceptualized. A plausible synthetic
route could involve the a-hydroxylation of hexanedioic acid followed by acetylation.

Conceptual Experimental Workflow: Synthesis of 2-Acetoxyhexanedioic Acid

This diagram illustrates a hypothetical two-step synthesis of 2-acetoxyhexanedioic acid from
a suitable precursor.
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Hexanedioic Acid Derivative Step 1: Nucleophilic Substitution 2-Hydroxyhexanedioic Acid Step 2: Acetylation
(e.g., 2-bromohexanedioic acid) (e.g., with hydroxide) Y Y (e.g., with acetic anhydride or acetyl chloride)

Click to download full resolution via product page
Caption: A conceptual workflow for the synthesis of 2-acetoxyhexanedioic acid.

Logical Relationship of Functional Groups

The chemical properties of the target molecule would be dictated by the interplay of its three
key functional groups: two carboxylic acids and one ester (acetoxy group).

Diagram of Functional Group Relationships

This diagram illustrates the expected chemical reactivity based on the functional groups
present in 2-acetoxyhexanedioic acid.

2-Acetoxyhexanedioic Acid

Acidity, Esterification |Acidity, Esterification Hydrolysis

Carboxylic Acid (C1) Carboxylic Acid (C6) Acetoxy Group (C2)

Click to download full resolution via product page

Caption: Key functional groups and their potential reactivity in 2-acetoxyhexanedioic acid.

Conclusion and Future Directions

There is currently no available scientific literature detailing the physical and chemical properties
of 2-acetoxyhexanedioic acid. The information presented herein is based on the well-
characterized parent compound, hexanedioic acid, and general principles of organic synthesis
and reactivity.
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For researchers and drug development professionals interested in this molecule, the following

steps are recommended:

e De novo Synthesis: Develop and execute a synthetic route to produce 2-
acetoxyhexanedioic acid. The conceptual workflow provided can serve as a starting point.

 Structural Characterization: Utilize analytical techniques such as Nuclear Magnetic
Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy
to confirm the structure and purity of the synthesized compound.

o Physicochemical Property Determination: Conduct experiments to measure key properties
such as melting point, boiling point, solubility in various solvents, and pKa values.

This foundational work is essential before any investigation into the biological activity or
potential applications of 2-acetoxyhexanedioic acid can be undertaken.

Disclaimer: This document is intended for informational purposes only and is based on the
current state of publicly available scientific knowledge. The absence of data for 2-
acetoxyhexanedioic acid should be noted, and any experimental work should be conducted
with appropriate safety precautions and by qualified personnel.

 To cite this document: BenchChem. [physical and chemical properties of 2-
acetoxyhexanedioic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15336183#physical-and-chemical-properties-of-2-
acetoxyhexanedioic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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